![molecular formula C22H29N5O B2805836 [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone CAS No. 1497695-01-8](/img/structure/B2805836.png)
[3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone
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Overview
Description
“3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinylmethanone” (CAS# 1497695-01-8) is a research chemical . It has a molecular weight of 379.50 and a molecular formula of C22H29N5O .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. The IUPAC name is [3-[1-[3-(dimethylamino)propyl]imidazol-2-yl]piperidin-1-yl]-(1H-indol-6-yl)methanone . The Canonical SMILES representation is CN©CCCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC4=C(C=C3)C=CN4 .Physical and Chemical Properties Analysis
The compound has a molecular weight of 379.50 and a molecular formula of C22H29N5O . Other computed properties include a LogP of 3.27380, a complexity of 527, a topological polar surface area of 57.2, and a rotatable bond count of 6 .Properties
IUPAC Name |
[3-[1-[3-(dimethylamino)propyl]imidazol-2-yl]piperidin-1-yl]-(1H-indol-6-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N5O/c1-25(2)11-4-13-26-14-10-24-21(26)19-5-3-12-27(16-19)22(28)18-7-6-17-8-9-23-20(17)15-18/h6-10,14-15,19,23H,3-5,11-13,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZVDKBZWLASJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC4=C(C=C3)C=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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